Cas no 25446-98-4 (Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-)

Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]- structure
25446-98-4 structure
Product Name:Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-
CAS No:25446-98-4
MF:C21H26O3
MW:326.429346561432
CID:238477
PubChem ID:14401508
Update Time:2025-04-19

Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-
    • bis(5-tert-butyl-2-hydroxyphenyl)methanone
    • DTXSID80559864
    • 25446-98-4
    • Inchi: 1S/C21H26O3/c1-20(2,3)13-7-9-17(22)15(11-13)19(24)16-12-14(21(4,5)6)8-10-18(16)23/h7-12,22-23H,1-6H3
    • InChI Key: OHZIFQAUVHDZMI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C(C1=C(C=CC(=C1)C(C)(C)C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 326.18828
  • Monoisotopic Mass: 326.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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